Cas no 88438-11-3 (Hexanedioic acid, 3-(1,1,3-trimethylbutyl)-)

• Product Name: Hexanedioic acid, 3-(1,1,3-trimethylbutyl)-
• CAS No: 88438-11-3
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 632799
• PubChem ID: 71317934
• Update Time: 2025-04-19

Hexanedioic acid, 3-(1,1,3-trimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-(1,1,3-trimethylbutyl)-
• 3-(2,4-dimethylpentan-2-yl)hexanedioic acid
• DTXSID30748145
• 88438-11-3
• SCHEMBL11204145

• Inchi： 1S/C13H24O4/c1-9(2)8-13(3,4)10(7-12(16)17)5-6-11(14)15/h9-10H,5-8H2,1-4H3,(H,14,15)(H,16,17)
• InChI Key： OVFVGVIAZYIGLL-UHFFFAOYSA-N
• SMILES： OC(CC(CCC(=O)O)C(C)(C)CC(C)C)=O

Computed Properties

• Exact Mass: 244.16745924g/mol
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų